Cas no 53998-04-2 (3-(pentafluoroethyl)phenol)

• Product name: 3-(pentafluoroethyl)phenol
• CAS No: 53998-04-2
• MDL: MFCD00461898
• CID: 4654784
• PubChem ID: 13358023

3-(pentafluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(pentafluoroethyl)phenol

• MDL： MFCD00461898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(pentafluoroethyl)phenol

Introduction to 3-(Pentafluoroethyl)Phenol (CAS No. 53998-04-2)

The compound 3-(pentafluoroethyl)phenol (CAS No. 53998-04-2) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which consists of a phenol group attached to a pentafluoroethyl substituent. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(pentafluoroethyl)phenol in drug design and development. Its fluorinated structure enhances lipophilicity, which is a critical factor in improving the bioavailability of pharmaceutical compounds. Researchers have explored its use as a building block for creating novel bioactive molecules, particularly in the context of targeting specific protein-protein interactions. The compound's ability to modulate these interactions has shown promise in therapeutic areas such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(pentafluoroethyl)phenol has also been investigated for its role in advanced materials science. Its high thermal stability and unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have demonstrated the potential of this compound as a component in flexible electronics, owing to its excellent charge transport properties.

The synthesis of 3-(pentafluoroethyl)phenol involves a multi-step process that typically begins with the fluorination of an aromatic ring. Recent methodologies have focused on improving the efficiency and sustainability of this synthesis, often employing catalytic systems or microwave-assisted techniques to achieve higher yields and reduced environmental impact. These advancements have made the compound more accessible for large-scale applications.

From an environmental perspective, understanding the behavior of 3-(pentafluoroethyl)phenol in natural systems is crucial. Studies have shown that its high stability and resistance to biodegradation could pose challenges in terms of environmental persistence. However, recent research has also identified microbial communities capable of metabolizing fluorinated compounds, offering potential solutions for mitigating their environmental impact.

In conclusion, 3-(pentafluoroethyl)phenol (CAS No. 53998-04-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, while ongoing studies aim to address its environmental implications and optimize its synthesis for practical use.